molecular formula C11H10BrNO3 B8318456 2-ethoxy-5-bromomethyl-4H-3,1-benzoxazin-4-one

2-ethoxy-5-bromomethyl-4H-3,1-benzoxazin-4-one

Cat. No.: B8318456
M. Wt: 284.11 g/mol
InChI Key: ICHHMWOXYOAUMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-ethoxy-5-bromomethyl-4H-3,1-benzoxazin-4-one is a useful research compound. Its molecular formula is C11H10BrNO3 and its molecular weight is 284.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10BrNO3

Molecular Weight

284.11 g/mol

IUPAC Name

5-(bromomethyl)-2-ethoxy-3,1-benzoxazin-4-one

InChI

InChI=1S/C11H10BrNO3/c1-2-15-11-13-8-5-3-4-7(6-12)9(8)10(14)16-11/h3-5H,2,6H2,1H3

InChI Key

ICHHMWOXYOAUMX-UHFFFAOYSA-N

Canonical SMILES

CCOC1=NC2=CC=CC(=C2C(=O)O1)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-ethoxy-5-methyl-4H-3,1-benzoxazin-4-one (330 mg), N-bromosuccinimide (340 mg) and AIBN (10 mg, 2,2'-azobis-iso-butyronitrile) was refluxed for 21/2 hours. The solution was evaporated to dryness. The residue was purified by column chromatography (silica gel) 10% ethyl acetate:petroleum ether 30-60). This afforded the title compound, 5-bromomethyl-2-ethoxy-4H-3,1-benzoxazin-4-one, m.p. 112°-114° C.; IR: 1760, 1630, 1590 cm-1.
Quantity
330 mg
Type
reactant
Reaction Step One
Quantity
340 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mg
Type
reactant
Reaction Step One

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